Cas no 2228496-29-3 (1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine)

• Product Name: 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine
• CAS No: 2228496-29-3
• MF: C₁₁H₁₅ClF₃N₃
• MW: 281.70511174202
• CID: 5792700
• PubChem ID: 165696345
• Update Time: 2025-07-16

1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1960994
• 1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclohexan-1-amine
• 2228496-29-3
• 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine

• Inchi： 1S/C11H15ClF3N3/c1-18-9(12)7(8(17-18)11(13,14)15)10(16)5-3-2-4-6-10/h2-6,16H2,1H3
• InChI Key： GJOSXOPCGUODLS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C1(CCCCC1)N

Computed Properties

• Exact Mass: 281.0906597g/mol
• Monoisotopic Mass: 281.0906597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine

Comprehensive Overview of 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine (CAS No. 2228496-29-3)

The compound 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine (CAS No. 2228496-29-3) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This molecule features a pyrazole ring substituted with chloro, methyl, and trifluoromethyl groups, coupled with a cyclohexylamine moiety. Such structural complexity makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

One of the key reasons for the growing interest in 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine is its potential role in addressing challenges related to drug resistance and pest control. Researchers are exploring its efficacy as a scaffold for designing new antimicrobial agents and herbicides, given the increasing demand for sustainable solutions in agriculture and healthcare. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of compounds, a feature highly sought after in modern drug discovery.

In the context of green chemistry, the synthesis and application of CAS No. 2228496-29-3 align with the global push for environmentally friendly processes. The compound's potential for low environmental persistence and high target specificity makes it a candidate for sustainable agrochemical formulations. This is especially relevant given the rising consumer demand for organic farming and eco-friendly products, topics frequently searched in AI-driven platforms and scientific databases.

From a pharmacological perspective, the cyclohexylamine component of this compound suggests possible interactions with central nervous system (CNS) targets. Preliminary studies indicate its potential utility in neurological disorders, though extensive research is still required. The chloro and trifluoromethyl substitutions may also contribute to its binding affinity with specific enzyme inhibitors, a hot topic in precision medicine discussions.

The versatility of 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine extends to its potential use in material science. Its unique chemical structure could be leveraged in the development of advanced polymers or coatings with enhanced durability and performance. This aligns with current trends in nanotechnology and smart materials, areas where researchers are actively seeking innovative molecular building blocks.

For those searching CAS No. 2228496-29-3 in academic databases or industry reports, it's important to note that this compound represents a convergence of multiple cutting-edge research fields. Its study is not only relevant to medicinal chemistry but also to crop protection and material innovation. As such, it exemplifies the interdisciplinary nature of modern scientific inquiry, a theme increasingly emphasized in STEM education and collaborative research initiatives.

In summary, 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexan-1-amine (CAS No. 2228496-29-3) stands as a compelling example of how molecular design can address pressing global challenges. Its multifaceted applications—from pharmaceuticals to sustainable agriculture—highlight its significance in contemporary scientific discourse. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation bioactive molecules and functional materials.